Cas no 88185-12-0 (Pyrano[2,3-c]pyrazol-4(1H)-one, 5,6-dihydro-3,6,6-trimethyl-1-phenyl-)

• Product name: Pyrano[2,3-c]pyrazol-4(1H)-one, 5,6-dihydro-3,6,6-trimethyl-1-phenyl-
• CAS No: 88185-12-0
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 641816
• PubChem ID: 13068074

Pyrano[2,3-c]pyrazol-4(1H)-one, 5,6-dihydro-3,6,6-trimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrano[2,3-c]pyrazol-4(1H)-one, 5,6-dihydro-3,6,6-trimethyl-1-phenyl-
• 3,6,6-trimethyl-1-phenyl-5H-pyrano[2,3-c]pyrazol-4-one
• 88185-12-0
• 3,6,6-Trimethyl-1-phenyl-5,6-dihydropyrano[2,3-c]pyrazol-4(1H)-one
• DTXSID20517226

• Inchi： InChI=1S/C15H16N2O2/c1-10-13-12(18)9-15(2,3)19-14(13)17(16-10)11-7-5-4-6-8-11/h4-8H,9H2,1-3H3
• InChI Key： XNVSRSGSLGNGJH-UHFFFAOYSA-N
• SMILES： CC1=NN(C2=C1C(=O)CC(O2)(C)C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 2.7